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Compound of Interest

Compound Name: (Z)-2-Penten-1-ol

Cat. No.: B074994 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of cis-2-

Penten-1-ol (CAS No. 1576-95-0), an unsaturated alcohol with applications in the flavor and

fragrance industries. The information is presented to support research and development

activities where this compound is utilized.

Core Physical and Chemical Properties
cis-2-Penten-1-ol, also known as (Z)-2-penten-1-ol, is a colorless to pale yellow liquid at room

temperature.[1] It possesses a characteristic fruity or green odor.[2][3] The presence of a

hydroxyl group and a carbon-carbon double bond in its structure dictates its physical and

chemical behavior.

Quantitative Physical Properties
The following table summarizes the key quantitative physical properties of cis-2-Penten-1-ol

based on available literature data.
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Property Value Units Conditions References

Molecular

Formula
C₅H₁₀O - - [2][4]

Molecular Weight 86.13 g/mol - [2][4]

Boiling Point 138 °C at 760 mmHg [1][3][5]

Melting Point 48.52 °C - [2][3][5]

Density 0.853 g/mL at 25 °C [5][6]

Refractive Index 1.436 - 1.437 - at 20 °C (n20/D) [2][5][6]

Flash Point 48 - 48.33 °C Closed Cup [1][2][7]

Vapor Pressure 2.41 mmHg at 25 °C [2][5]

Solubility

Miscible with

alcohol;

Immiscible with

water.[3][5][8]

- - [3][5][8]

Experimental Protocols for Physical Property
Determination
While specific experimental protocols for cis-2-Penten-1-ol are not detailed in the provided

search results, the following are general, standard methodologies for determining the key

physical properties of a liquid alcohol like cis-2-Penten-1-ol.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common laboratory method is distillation.

Apparatus: A distillation flask, condenser, thermometer, heating mantle, and receiving flask.

Procedure:

The liquid is placed in the distillation flask with boiling chips.
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The apparatus is assembled, ensuring the thermometer bulb is positioned just below the

side arm of the distillation flask.

The liquid is heated, and the temperature is recorded when the vapor and liquid are in

equilibrium, and a steady stream of distillate is collected.

Determination of Density
Density is the mass per unit volume of a substance.

Apparatus: A pycnometer (a flask with a specific volume), and an analytical balance.

Procedure:

The empty pycnometer is weighed.

It is then filled with the sample liquid and weighed again.

The pycnometer is then emptied, cleaned, filled with a reference liquid of known density

(e.g., water), and weighed.

The density of the sample is calculated by comparing the mass of the sample to the mass

of the reference liquid.

Determination of Refractive Index
The refractive index measures how light propagates through a substance.

Apparatus: A refractometer (e.g., an Abbé refractometer).

Procedure:

A few drops of the liquid sample are placed on the prism of the refractometer.

The instrument is adjusted to bring the dividing line between the light and dark fields into

view.

The refractive index is read directly from the instrument's scale. The temperature is also

recorded as the refractive index is temperature-dependent.
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Determination of Flash Point
The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable

mixture in air.

Apparatus: A closed-cup flash-point tester (e.g., Pensky-Martens or Tag Closed Tester).

Procedure:

The sample is placed in the test cup and heated at a slow, constant rate.

A small flame is periodically passed over the surface of the liquid.

The flash point is the temperature at which a flash appears at any point on the surface of

the liquid.

Logical Workflow for Physical Property Analysis
The following diagram illustrates a general workflow for the physical characterization of a liquid

organic compound like cis-2-Penten-1-ol.
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General Workflow for Physical Property Determination

Sample Preparation

Physical Property Measurement

Data Analysis and Reporting

Obtain Pure Sample of cis-2-Penten-1-ol

Determine Boiling Point Measure Density Measure Refractive Index Determine Flash Point

Record and Tabulate Data

Compare with Literature Values

Prepare Technical Report

Click to download full resolution via product page

Caption: A generalized workflow for the determination of physical properties of a liquid sample.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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